Lipophilicity Advantage for Organic Phase Partitioning
The 4-methyl substituent in 1-amino-4-methylcyclohexane-1-carbonitrile elevates the octanol–water partition coefficient (LogP) to ~1.22 (Fluorochem computed value) or ~0.9 (Molaid computed value), compared with LogP values of 0.51 (ALOGPS) to 0.94 (ChemAxon) for the des-methyl analog 1-aminocyclohexane-1-carbonitrile (CAS 5496-10-6) [1]. This represents a LogP increase of approximately 0.3–0.7 log units, translating to a roughly 2- to 5-fold greater preference for the organic phase. For synthetic chemists executing biphasic reactions (e.g., Schotten–Baumann acylations, N-alkylations under phase-transfer conditions) or medicinal chemists optimising lead series for membrane permeability, this difference is operationally significant [2].
| Evidence Dimension | Octanol–water partition coefficient (LogP) |
|---|---|
| Target Compound Data | LogP = 1.22 (Fluorochem computed) or 0.9 (Molaid computed) |
| Comparator Or Baseline | 1-Aminocyclohexane-1-carbonitrile (CAS 5496-10-6): LogP = 0.51 (ALOGPS), 0.94 (ChemAxon), 0.54 (Good Scents est.) |
| Quantified Difference | ΔLogP ≈ +0.3 to +0.7 (target minus comparator), equating to ~2–5× higher organic-phase partitioning |
| Conditions | Computed LogP values from vendor/ database sources; experimental LogP determination not identified in public literature for direct comparison |
Why This Matters
Higher LogP directly translates to improved extraction efficiency in aqueous work-ups and may predict superior passive membrane permeability for cell-based assays of derived compounds.
- [1] ContaminantDB. Cyclohexanecarbonitrile, 1-amino- (CHEM012767). CAS 5496-10-6. logP 0.51 (ALOGPS), logP 0.94 (ChemAxon). View Source
- [2] Molaid. 1-amino-4-methyl-cyclohexanecarbonitrile, CAS 519181-20-5. Calculated properties: LogP 0.9. View Source
